Cas no 2092020-54-5 (2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol)
2,2,2-Trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its key structural features include a trifluoroethyl alcohol moiety and a fluoropyridine ring, which may enhance metabolic stability and bioavailability in active compounds. The presence of multiple fluorine atoms contributes to increased lipophilicity and improved binding affinity in target interactions. This compound serves as a versatile intermediate for the development of fluorinated heterocycles, offering opportunities for further functionalization. Its well-defined stereochemistry and high purity make it suitable for precision synthesis in medicinal chemistry and material science research. The electron-withdrawing effects of the fluorine substituents can influence reactivity in nucleophilic or electrophilic transformations.
2092020-54-5 structure
Product Name:2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol
CAS No:2092020-54-5
MF:C7H5F4NO
MW:195.114315748215
MDL:MFCD32661967
CID:5183668
PubChem ID:131610086
Update Time:2025-10-24
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoro-alpha-(trifluoromethyl)pyridine-2-methanol
- SY250393
- 2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol
- 2,2,2-Trifluoro-1-(3-fluoropyridin-2-yl)ethanol
-
- MDL： MFCD32661967
- Inchi： 1S/C7H5F4NO/c8-4-2-1-3-12-5(4)6(13)7(9,10)11/h1-3,6,13H
- InChI Key： JNXWGLARRJZWRB-UHFFFAOYSA-N
- SMILES： FC(C(C1C(=CC=CN=1)F)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- XLogP3: 1.2
- Topological Polar Surface Area: 33.1
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779322-1g |
3-Fluoro-alpha-(trifluoromethyl)pyridine-2-methanol |
2092020-54-5 | 95% | 1g |
$605 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589582-1g |
2,2,2-Trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol |
2092020-54-5 | 98% | 1g |
￥7800 | 2023-04-08 | |
| eNovation Chemicals LLC | D779322-1g |
3-Fluoro-alpha-(trifluoromethyl)pyridine-2-methanol |
2092020-54-5 | 95% | 1g |
$605 | 2025-02-27 | |
| Enamine | EN300-1958265-1g |
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol |
2092020-54-5 | 95% | 1g |
$871.0 | 2023-09-17 | |
| Enamine | EN300-1958265-5g |
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol |
2092020-54-5 | 95% | 5g |
$2525.0 | 2023-09-17 | |
| Enamine | EN300-1958265-10g |
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol |
2092020-54-5 | 95% | 10g |
$3746.0 | 2023-09-17 | |
| Enamine | EN300-1958265-0.05g |
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol |
2092020-54-5 | 95% | 0.05g |
$202.0 | 2023-09-17 | |
| Enamine | EN300-1958265-0.1g |
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol |
2092020-54-5 | 95% | 0.1g |
$301.0 | 2023-09-17 | |
| Enamine | EN300-1958265-0.25g |
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol |
2092020-54-5 | 95% | 0.25g |
$431.0 | 2023-09-17 | |
| Enamine | EN300-1958265-0.5g |
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol |
2092020-54-5 | 95% | 0.5g |
$679.0 | 2023-09-17 |
2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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